Cas no 922017-72-9 (2-methoxy-N-(2-{5-(4-methylphenyl)methyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-1-yl}ethyl)benzamide)

• Product Name: 2-methoxy-N-(2-{5-(4-methylphenyl)methyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-1-yl}ethyl)benzamide
• CAS No: 922017-72-9
• MF: C₂₃H₂₃N₅O₃
• MW: 417.460424661636
• CID: 6098912
• PubChem ID: 40908413
• Update Time: 2025-07-17

2-methoxy-N-(2-{5-(4-methylphenyl)methyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-1-yl}ethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-N-(2-{5-(4-methylphenyl)methyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-1-yl}ethyl)benzamide
• 2-methoxy-N-[2-[5-[(4-methylphenyl)methyl]-4-oxopyrazolo[3,4-d]pyrimidin-1-yl]ethyl]benzamide
• 2-methoxy-N-(2-(5-(4-methylbenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)benzamide
• 922017-72-9
• F2323-1460
• AKOS024639802
• 2-methoxy-N-(2-{5-[(4-methylphenyl)methyl]-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-1-yl}ethyl)benzamide

• Inchi： 1S/C23H23N5O3/c1-16-7-9-17(10-8-16)14-27-15-25-21-19(23(27)30)13-26-28(21)12-11-24-22(29)18-5-3-4-6-20(18)31-2/h3-10,13,15H,11-12,14H2,1-2H3,(H,24,29)
• InChI Key： KOOVONWQYJXKQN-UHFFFAOYSA-N
• SMILES： C(NCCN1C2=C(C=N1)C(=O)N(CC1=CC=C(C)C=C1)C=N2)(=O)C1=CC=CC=C1OC

Computed Properties

• Exact Mass: 417.18008961g/mol
• Monoisotopic Mass: 417.18008961g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 664
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 88.8Ų

Additional information on 2-methoxy-N-(2-{5-(4-methylphenyl)methyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-1-yl}ethyl)benzamide

Introduction to Compound with CAS No. 922017-72-9 and Product Name: 2-methoxy-N-(2-{5-(4-methylphenyl)methyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-1-yl}ethyl)benzamide

Compound with the CAS number 922017-72-9 and the product name 2-methoxy-N-(2-{5-(4-methylphenyl)methyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-1-yl}ethyl)benzamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their potential therapeutic applications. The structural complexity of this molecule, characterized by multiple fused rings and functional groups, makes it a promising candidate for further investigation in drug discovery and development.

The 2-methoxy-N-(2-{5-(4-methylphenyl)methyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-1-yl}ethyl)benzamide structure incorporates several key pharmacophoric elements that are known to enhance binding affinity and selectivity. The presence of a pyrazolopyrimidine core is particularly noteworthy, as this scaffold has been extensively studied for its biological activity. Pyrazolopyrimidines are known to exhibit a wide range of pharmacological effects, including anti-inflammatory, antiviral, and anticancer properties. The specific arrangement of atoms within this core structure contributes to its unique chemical and biological properties.

One of the most striking features of this compound is the methylenebis(phenyl)amino side chain attached to the benzamide moiety. This side chain not only adds to the molecular complexity but also provides a potential site for interaction with biological targets. The 4-methylphenyl group within this side chain introduces a methyl substituent at the para position of the phenyl ring, which can influence electronic properties and steric interactions. These structural elements are critical in determining the compound's overall pharmacokinetic profile and its potential efficacy in biological systems.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules with greater accuracy. By leveraging molecular modeling techniques, scientists can simulate how 2-methoxy-N-(2-{5-(4-methylphenyl)methyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-1-yl}ethyl)benzamide interacts with various protein targets. These simulations have suggested that the compound may exhibit inhibitory activity against enzymes involved in cancer progression and inflammation. Such findings are particularly exciting given the high unmet medical needs in these areas.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions. The introduction of the pyrazolopyrimidine core necessitates careful selection of reagents and catalysts to ensure high yield and purity. Additionally, the functionalization of the benzamide moiety requires expertise in organic synthesis techniques. Researchers have reported successful syntheses using palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, which highlight the versatility of modern synthetic methodologies.

As interest in targeted therapies continues to grow, compounds like 2-methoxy-N-(2-{5-(4-methylphenyl)methyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-1-yl}ethyl)benzamide are being evaluated for their potential as lead compounds in drug development pipelines. Preclinical studies have begun to explore its effects on various disease models, with initial results indicating promising activity against certain types of cancer cells. These studies also provide valuable insights into its metabolic stability and toxicity profiles.

The role of CAS No. 922017-72-9 in identifying this compound underscores the importance of standardized nomenclature in chemical research. Accurate identification is crucial for ensuring reproducibility in experiments and for facilitating collaboration among researchers worldwide. The unique molecular structure encoded by this CAS number allows scientists to precisely locate and reference this compound in databases and scientific literature.

In conclusion, 2-methoxy-N-(2-{5-(4-methylphenyl)methyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-1-yl}ethyl)benzamide represents a significant contribution to the field of medicinal chemistry. Its complex structure and diverse functional groups make it a compelling candidate for further exploration in drug discovery. With ongoing research efforts focused on elucidating its biological activities and optimizing its pharmacological properties, this compound holds great promise for addressing unmet medical needs in various therapeutic areas.